Benzyl (4-oxocyclohexyl)carbamate
Overview
Description
Benzyl (4-oxocyclohexyl)carbamate is a compound with the molecular formula C14H17NO3. It can be viewed as the ester of carbamic acid and benzyl alcohol . It is a white solid that is soluble in organic solvents and moderately soluble in water .
Synthesis Analysis
The synthesis of Benzyl (4-oxocyclohexyl)carbamate involves the decomposition of acryloyl azide in the presence of benzyl alcohol . The reaction is carried out using phenothiazine as an inhibitor .
Molecular Structure Analysis
The molecular structure of Benzyl (4-oxocyclohexyl)carbamate consists of a benzyl group attached to a carbamate group, which is further connected to a 4-oxocyclohexyl group . The InChI code for the compound is InChI=1S/C14H17NO3/c16-13-8-6-12 (7-9-13)15-14 (17)18-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2, (H,15,17)
.
Physical And Chemical Properties Analysis
Benzyl (4-oxocyclohexyl)carbamate has a molecular weight of 247.29 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The compound is also characterized by its XLogP3-AA value of 1.7 .
Scientific Research Applications
Transition Metal-Free Oxidative Dehydrogenative Aromatization
Cyclohexanone, an important synthon in organic chemistry, has been demonstrated to be viable for constructing functionalized arenes and benzoheteroarenes . This process has seen extensive development on transition metal-free oxidative dehydrogenative aromatization .
Organic Building Blocks
Benzyl (4-oxocyclohexyl)carbamate is used as an organic building block in the synthesis of various organic compounds . It is a key component in the development of new chemical entities for pharmaceutical and agrochemical industries .
Safety and Hazards
Benzyl (4-oxocyclohexyl)carbamate may be harmful if inhaled and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of inhalation, it is advised to remove the victim to fresh air and keep at rest in a position comfortable for breathing .
Mechanism of Action
Target of Action
Benzyl (4-oxocyclohexyl)carbamate, also known as 4-N-Cbz-cyclohexanone, is a carbamate compound . Carbamates are commonly used as protecting groups for amines, which are essential for the synthesis of peptides . .
Mode of Action
As a carbamate, 4-N-Cbz-cyclohexanone likely acts as a protecting group for amines during peptide synthesis . It can be installed and removed under relatively mild conditions . The carboxybenzyl (CBz) group, which is part of the compound’s structure, can be removed using catalytic hydrogenation .
Biochemical Pathways
In general, carbamates play a crucial role in peptide synthesis, affecting the pathways involved in the formation of peptide bonds .
Pharmacokinetics
It is known that the compound has a high gi absorption and is bbb permeant . Its lipophilicity is indicated by a Log Po/w (iLOGP) of 2.28 .
Result of Action
As a carbamate, it likely plays a role in protecting amines during peptide synthesis, thereby influencing the structure and function of the resulting peptides .
properties
IUPAC Name |
benzyl N-(4-oxocyclohexyl)carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c16-13-8-6-12(7-9-13)15-14(17)18-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHXBIBFCJISKFA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)CCC1NC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10562205 | |
Record name | Benzyl (4-oxocyclohexyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10562205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl (4-oxocyclohexyl)carbamate | |
CAS RN |
16801-63-1 | |
Record name | Benzyl (4-oxocyclohexyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10562205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-Cbz-4-aminocyclohexanone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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